17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl-

• CAS No.: 55651-36-0
• Molecular Formula: C18H14O2
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 11-(hydroxymethyl)-15,16-dihydrocyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C18H14O2/c19-10-12-9-16-14(7-8-17(16)20)15-6-5-11-3-1-2-4-13(11)18(12)15/h1-6,9,19H,7-8,10H2
• InChI Key: KMMASHMZJFVOOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C3=C(C4=CC=CC=C4C=C3)C(=C2)CO

Description

17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl- is a complex organic compound with a unique structure that includes a cyclopenta[a]phenanthrene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl- typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, starting with 15,16-dihydro-11-methoxycyclopenta[a]phenanthren-17-one, various derivatives can be synthesized through adaptations of previously described routes .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of high-pressure reactors and specialized catalysts to ensure high yield and purity. The exact methods can vary depending on the desired scale and application.

Chemical Reactions Analysis

Types of Reactions

17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl- undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various ketones and alcohols.

Reduction: Reduction reactions can yield different dihydro derivatives.

Substitution: Substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and pressures to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions include various hydroxylated and methoxylated derivatives, as well as different dihydro and keto analogues .

Scientific Research Applications

17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl- has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer activity.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl- involves its interaction with specific molecular targets and pathways. This compound can bind to various enzymes and receptors, influencing their activity and leading to a range of biological effects. The exact pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 15,16-Dihydro-11-methoxycyclopenta[a]phenanthren-17-one
• 15,16-Dihydro-2-hydroxycyclopenta[a]phenanthren-17-one
• 15,16-Dihydro-11-propoxy-17H-cyclopenta[a]phenanthren-17-one

Uniqueness

What sets 17H-Cyclopenta(a)phenanthren-17-one, 15,16-dihydro-11-hydroxymethyl- apart from similar compounds is its specific hydroxymethyl group at the 11th position, which can significantly influence its chemical reactivity and biological activity .